Cas no 1080025-88-2 (1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone)

• Product Name: 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone
• CAS No: 1080025-88-2
• MF: C₁₆H₁₂N₄O
• MW: 276.292682647705
• CID: 3162088
• PubChem ID: 25138400
• Update Time: 2025-10-24

1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone
• 1-(benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone
• 1-[(1H-Indole-3-yl)acetyl]-1H-benzotriazole
• 1-(1H-1,2,3-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethan-1-one
• 1-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-(1H-indol-3-yl)ethanone
• 1080025-88-2

• Inchi： 1S/C16H12N4O/c21-16(20-15-8-4-3-7-14(15)18-19-20)9-11-10-17-13-6-2-1-5-12(11)13/h1-8,10,17H,9H2
• InChI Key： UPLQVGQBBPIDLQ-UHFFFAOYSA-N
• SMILES： O=C(CC1=CNC2C=CC=CC1=2)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 276.10111102Da
• Monoisotopic Mass: 276.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone

Recent Advances in the Study of 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone (CAS: 1080025-88-2)

1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone (CAS: 1080025-88-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the fusion of benzotriazole and indole moieties, exhibits unique chemical properties that make it a promising candidate for the development of novel therapeutic agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

The compound's structural features, particularly the presence of both benzotriazole and indole groups, contribute to its diverse pharmacological potential. Benzotriazole derivatives are known for their antimicrobial, antiviral, and anticancer properties, while indole derivatives are widely recognized for their role in modulating various biological pathways. The combination of these two pharmacophores in 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone suggests a broad spectrum of biological activities, which has been the focus of several recent investigations.

One of the key areas of research has been the synthesis and optimization of 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone. Recent studies have reported improved synthetic methods that enhance yield and purity, making the compound more accessible for further biological evaluation. For instance, a 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis approach that significantly reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate large-scale production and further exploration of the compound's therapeutic potential.

In terms of biological activity, preliminary studies have demonstrated that 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone exhibits promising anticancer properties. In vitro assays conducted on various cancer cell lines, including breast, lung, and colon cancer, have shown significant inhibition of cell proliferation. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase-dependent pathways and the inhibition of key signaling molecules involved in cell survival. These findings were corroborated by a 2022 study in the European Journal of Pharmacology, which highlighted the compound's potential as a lead candidate for anticancer drug development.

Additionally, recent research has explored the compound's antimicrobial activity. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study also noted that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, a property that could be leveraged to develop new antibiotics with reduced risk of resistance.

Despite these promising findings, challenges remain in the development of 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve these properties, with some success in enhancing pharmacokinetic profiles. For example, a 2023 patent application disclosed a series of derivatives with improved solubility and reduced hepatotoxicity, paving the way for future clinical trials.

In conclusion, 1-(1H-benzotriazol-1-yl)-2-(1H-indol-3-yl)ethanone (CAS: 1080025-88-2) represents a promising scaffold for the development of novel therapeutic agents. Recent advancements in its synthesis, coupled with growing evidence of its biological activities, underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline. The compound's unique structural features and diverse biological activities make it a valuable subject for ongoing and future investigations in the field of medicinal chemistry.